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Compound of Interest

Compound Name:

4-[(4-

Hydrazinylphenyl)methyl]morpholi

ne

CAS No.: 100139-72-8

Cat. No.: B13582210

Get Quote

CAS Number: 100139-72-8 Synonyms: 4-(4-Hydrazinylbenzyl)morpholine; 4-(4-

Morpholinylmethyl)phenylhydrazine Emergency Response Guide (ERG): Guide 153

(Substances - Toxic and/or Corrosive)

Part 1: Executive Summary (Immediate Action Card)
Stop & Read: This compound combines the toxicity and reducing power of a hydrazine with the

basicity and corrosivity of a morpholine. It is a potent skin sensitizer and suspected carcinogen.
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CRITICAL DO's CRITICAL DON'Ts

DO Segregate from Oxidizers (Fire/Explosion

risk) and Acids (Exothermic reaction).

DO NOT dispose of down the drain or in

municipal trash.

DO Use Butyl Rubber or Neoprene gloves for

extended handling. Nitrile offers only splash

protection.

DO NOT mix with aldehydes or ketones in

waste containers (forms hydrazones).

DO Collect as Hazardous Chemical Waste in

HDPE or Glass containers.

DO NOT attempt to quench large quantities

(>5g) without cooling and ventilation.

Part 2: Chemical Hazard Profile & Risk Assessment
To dispose of this chemical safely, you must understand its dual-functional nature.

The Hydrazine Moiety (-NHNH₂)
Hazard: Powerful reducing agent. Highly toxic if inhaled or absorbed through skin.[1][2][3][4]

Known skin sensitizer.

Reactivity: Reacts violently with oxidizing agents (e.g., peroxides, nitric acid) and halogens.

Disposal Implication: Must be kept at high pH (alkaline) or neutral; acidification can increase

volatility or form hazardous salts.

The Morpholine Moiety (C₄H₉NO)[2]
Hazard: Corrosive base (pH > 11 in solution). Causes severe skin burns and eye damage.[2]

[3][4][5]

Reactivity: Reacts exothermically with strong acids.

Disposal Implication: Compatible with basic organic waste streams.

GHS Classification Summary[4]
Signal Word: DANGER
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H301/H311/H331: Toxic if swallowed, in contact with skin, or inhaled.[3][5]

H314: Causes severe skin burns and eye damage.[2][3][4][5]

H317: May cause an allergic skin reaction.[5]

H351: Suspected of causing cancer (typical of hydrazine derivatives).

Part 3: Personal Protective Equipment (PPE) Matrix
Standard laboratory PPE is insufficient. The hydrazine group can penetrate standard nitrile

gloves over time.

PPE Item Specification Rationale

Gloves (Splash) Nitrile (Double-gloved)

Acceptable for incidental

contact only.[6] Change

immediately upon

contamination.[7]

Gloves (Handling)
Butyl Rubber or Neoprene (≥

0.5 mm)

Provides >480 min

breakthrough time for

hydrazines and morpholines.

Respiratory
Fume Hood (Face velocity 80-

100 fpm)

Mandatory. Inhalation of

hydrazine vapors can cause

systemic toxicity.

Eye Protection
Chemical Splash Goggles +

Face Shield

Corrosive nature requires

protection against splashes,

not just impact.

Body Tyvek® Lab Coat or Apron

Prevent clothing

contamination; hydrazines

stick to fabrics.

Part 4: Step-by-Step Disposal Workflows
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Workflow A: Solid Waste (Pure Substance or
Contaminated Solids)
Applicable for: Expired reagents, weighing boats, contaminated gloves, spill cleanup debris.

Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) jar. Glass is

acceptable but poses a breakage risk.

Bagging: Place the solid waste into a clear, sealable polyethylene bag (minimum 2 mil

thickness) before placing it into the waste container.

Labeling:

Primary Constituent: "4-[(4-Hydrazinylphenyl)methyl]morpholine"

Hazards: "Toxic, Corrosive, Carcinogen"

Waste Type: "Solid Hazardous Waste"

Storage: Store in a Satellite Accumulation Area (SAA) inside a secondary containment tray.

Keep away from the "Oxidizers" waste stream.[8]

Workflow B: Liquid Waste (Reaction Mixtures & Mother
Liquors)
Applicable for: Solutions in organic solvents (DCM, Methanol, Ethyl Acetate).

Segregation: Ensure the waste stream is Basic Organic.

Check: Is the solution acidic? If yes, neutralize slowly with Sodium Bicarbonate before

adding to the waste container to prevent heat generation.

Compatibility Check: Ensure no Aldehydes or Ketones (e.g., Acetone) are present in the

waste container.

Reason: Hydrazines react with ketones to form hydrazones and water, which can alter the

waste profile and potentially precipitate solids.
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Transfer: Pour into a narrow-neck solvent waste container (HDPE or Glass).

Labeling:

List all solvents (e.g., "Methanol 90%, 4-[(4-Hydrazinylphenyl)methyl]morpholine
10%").

Mark "High pH" or "Basic".

Workflow C: Decontamination & Glassware Cleaning
Applicable for: Cleaning flasks, spatulas, and syringes.

Rinse 1 (Solvent): Rinse glassware with a compatible solvent (e.g., Methanol) to remove the

bulk of the material. Collect this rinse as Liquid Waste (Workflow B).

Rinse 2 (Oxidative Quench - Optional but Recommended):

Prepare a 10% Bleach Solution (Sodium Hypochlorite).

Rinse the glassware with this solution.

Mechanism:[4][5][9] The hypochlorite oxidizes trace hydrazine to Nitrogen gas (

) and water.

Warning: Do not mix this rinse with the organic solvent waste. Collect separately as

Aqueous Waste.

Final Wash: Wash with soap and water in the sink (only after Step 2 is complete).

Part 5: Visualizations (Decision Logic)
Figure 1: Waste Stream Decision Matrix
This diagram guides you to the correct disposal path based on the physical state and

concentration of the material.
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Waste Material Containing
4-[(4-Hydrazinylphenyl)methyl]morpholine

Physical State?
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(Pure compound, gloves, paper)
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Double Bag in Polyethylene
Dispose in Solid Hazardous Waste

(Label: Toxic/Corrosive)
Solvent Type?

Organic Solvent
(MeOH, DCM, etc.) Aqueous Solution

Contains Acetone/Aldehydes? Adjust pH to 8-10
Collect in Aqueous Toxic Waste

No

No

Yes

Yes

Dispose in Basic Organic Waste
(Segregate from Acids)

Segregate into Separate
'Reactive' Waste Stream

(Risk of Hydrazone formation)

Click to download full resolution via product page
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Caption: Logical flow for determining the correct waste stream. Note the critical segregation

from ketones to prevent unwanted side reactions.

Figure 2: Chemical Incompatibility Map
Understanding what not to mix is as important as knowing how to dispose of it.

4-[(4-Hydrazinylphenyl)
methyl]morpholine

Strong Oxidizers
(Nitric Acid, Peroxides)

FIRE/EXPLOSION RISK

Strong Acids
(H2SO4, HCl)

EXOTHERMIC REACTION

Ketones/Aldehydes
(Acetone)

FORMS HYDRAZONES

Heavy Metals
(Catalytic Decomposition)

Click to download full resolution via product page

Caption: Incompatibility map highlighting high-risk chemical combinations. Red lines indicate

immediate danger.

Part 6: Emergency Procedures (Spills & Exposure)
Spill Cleanup (Small Scale < 50 mL/g)

Evacuate & Ventilate: Clear the immediate area. Ensure fume hood or ventilation is active.

PPE Up: Don Butyl/Neoprene gloves, goggles, and lab coat.
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Contain: Use a Spill Pillow or Vermiculite to dike and absorb the spill. Do not use paper

towels (combustible).

Deactivate (Optional): For final floor cleaning, apply a dilute (5-10%) bleach solution to the

area. Allow to sit for 10 minutes, then wipe up with water.

Disposal: Place all absorbent materials into the Solid Hazardous Waste container.

Exposure Response[5]
Skin Contact: Immediate flush with water for 15 minutes.[1] Hydrazines are absorbed

through skin; speed is critical.

Eye Contact: Flush for 15 minutes. Seek medical attention immediately (corrosive risk).[2]

[10][11]

Inhalation: Move to fresh air. If breathing is difficult, provide oxygen (trained personnel only).

Part 7: Regulatory Compliance (USA - EPA/RCRA)
While this specific CAS is not a "P-listed" or "U-listed" waste by name, it is regulated by

characteristic:

Characteristic of Reactivity (D003): Potential if mixed with oxidizers.

Characteristic of Toxicity: Due to the hydrazine component.

Waste Code Assignment: If not explicitly listed, use D001 (Ignitable, if in organic solvent) or

D002 (Corrosive, if pH > 12.5). Best practice is to label as "Non-RCRA Regulated Hazardous

Waste" if it doesn't meet specific listing criteria, but treat with full hazardous precautions.

Always consult your institution's Environmental Health & Safety (EHS) officer for local

variations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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